An In-depth Technical Guide to the Physical Properties of 5-Chloro-2,3-pyridinediol
An In-depth Technical Guide to the Physical Properties of 5-Chloro-2,3-pyridinediol
For Researchers, Scientists, and Drug Development Professionals
Introduction
5-Chloro-2,3-pyridinediol, also known as 5-Chloro-2,3-dihydroxypyridine, is a substituted pyridine derivative of significant interest in medicinal chemistry and organic synthesis. Its unique structure, featuring a pyridine ring substituted with both a halogen and two hydroxyl groups, makes it a versatile precursor for the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). Understanding the fundamental physical properties of this compound is a critical prerequisite for its effective use in research and development, influencing everything from reaction conditions and purification strategies to formulation and bioavailability studies.
This guide provides a comprehensive overview of the core physical properties of 5-Chloro-2,3-pyridinediol, grounded in established analytical techniques. It is designed not merely as a list of data, but as a practical manual for the senior application scientist, explaining the causality behind experimental choices and providing self-validating protocols for property determination.
Chemical Identity and Core Properties
A precise understanding of a compound's identity is the foundation of all subsequent research.
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Chemical Structure:
Image Source: PubChem CID 97629.[1]
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Molecular Formula: C₅H₄ClNO₂[1]
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Synonyms: 5-Chloro-2,3-dihydroxypyridine[1]
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CAS Number: 53233-89-9[1]
Table 1: Summary of Physical Properties
| Property | Value | Source / Method |
| Molecular Weight | 145.54 g/mol | Calculated |
| Melting Point | ~295 °C (with decomposition) | Literature / DSC or Thiele Tube |
| Boiling Point | 297.6 ± 40.0 °C | Predicted |
| Density | 1.56 ± 0.1 g/cm³ | Predicted |
| Water Solubility | Soluble | Literature / OECD 105 Flask Method |
| Acidity (pKa) | Not Experimentally Determined | Potentiometric Titration |
Thermal Properties: Melting and Boiling Point
The thermal stability of a compound is paramount for its storage, handling, and use in chemical synthesis. The reported melting point of 5-Chloro-2,3-pyridinediol is approximately 295 °C, at which it also undergoes decomposition. This high melting point suggests strong intermolecular forces, likely hydrogen bonding mediated by the two hydroxyl groups.
Authoritative Insight: Why Melting Point Matters
A sharp melting point range (typically <1 °C) is a primary indicator of high purity for a crystalline solid. A broad melting range suggests the presence of impurities, which disrupt the crystal lattice and lower the energy required to transition to a liquid state. Given that this compound decomposes at its melting point, techniques that allow for rapid heating and precise observation are essential.
Experimental Protocol 1: Melting Point Determination via Differential Scanning Calorimetry (DSC)
DSC is a highly accurate thermoanalytical technique that measures the difference in heat flow required to increase the temperature of a sample and a reference.[2][3] It is the preferred method for obtaining precise melting and decomposition temperatures.
Methodology:
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Instrument Calibration: Calibrate the DSC instrument using a certified reference standard with a known melting point and enthalpy (e.g., indium).[2] This ensures the accuracy of the temperature and heat flow measurements.
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Sample Preparation: Accurately weigh 1-5 mg of finely powdered, dry 5-Chloro-2,3-pyridinediol into an aluminum DSC pan.[2] Crimp the pan with a lid. An empty, crimped pan serves as the reference.
-
Experimental Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen) to prevent oxidative degradation during heating.[4]
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Thermal Program: Heat the sample at a controlled rate, typically 10 °C/min, from ambient temperature to above the expected melting point (e.g., 320 °C).
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Data Analysis: The melting point is determined as the onset temperature of the endothermic peak on the resulting thermogram.[5] The instrument software will also calculate the enthalpy of fusion (ΔHfus), which corresponds to the area under the melting peak. A subsequent exothermic peak would indicate decomposition.
Solubility Profile
Solubility is a critical parameter that dictates how a compound can be purified, formulated, and how it behaves in biological systems. 5-Chloro-2,3-pyridinediol is reported to be soluble in water[6]. This is expected due to the presence of two polar hydroxyl groups capable of forming strong hydrogen bonds with water molecules.
Authoritative Insight: Beyond Water Solubility
While water solubility is key, a comprehensive solubility profile across a range of solvents with varying polarities (e.g., ethanol, acetone, dichloromethane, hexane) is essential for drug development and synthesis. This information guides the selection of solvents for recrystallization, chromatography, and reaction media.
Experimental Protocol 2: Quantitative Water Solubility Determination (OECD 105 Flask Method)
This method is the standard for determining the aqueous solubility of substances and is suitable for compounds with solubilities above 10⁻² g/L.[7][8]
Methodology:
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Preliminary Test: Add successive, small, known amounts of 5-Chloro-2,3-pyridinediol to a known volume of deionized water in a flask at a constant temperature (e.g., 20 °C).[7] Agitate vigorously after each addition to determine the approximate saturation point.
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Definitive Test: Prepare several flasks. Add an excess amount of the compound (determined from the preliminary test) to a known volume of water in each flask.
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Equilibration: Seal the flasks and agitate them at a constant, controlled temperature (e.g., 20 ± 0.5 °C) for a period sufficient to reach equilibrium (typically 24-48 hours).[7] The system must be shielded from light if the compound is light-sensitive.
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Phase Separation: Allow the solutions to stand at the test temperature to let undissolved solid settle. Centrifuge an aliquot of each solution to remove any remaining suspended particles.
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Concentration Analysis: Carefully remove a known volume from the clear, supernatant aqueous phase. Determine the concentration of 5-Chloro-2,3-pyridinediol using a validated analytical method, such as UV-Vis Spectroscopy or High-Performance Liquid Chromatography (HPLC).
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Validation: The determined solubility should be the mean of at least three independent measurements whose values are within an acceptable range of variation.
Diagram: Solubility Determination Workflow
Caption: Workflow for quantitative solubility determination via the Flask Method.
Acidity and Ionization (pKa)
The pKa, or acid dissociation constant, is a measure of a compound's acidity in solution. For 5-Chloro-2,3-pyridinediol, the two hydroxyl groups are the primary acidic protons. The pKa value is critical for predicting a molecule's charge state at a given pH, which profoundly impacts its solubility, membrane permeability, and receptor-binding interactions. While no experimental pKa has been published, it can be reliably determined via potentiometric titration.
Authoritative Insight: Interpreting pKa in a Polyprotic System
As 5-Chloro-2,3-pyridinediol has two acidic hydroxyl groups, it will likely have two distinct pKa values. The first deprotonation will occur at a lower pH (higher Ka), and the second will require a more basic environment. The electron-withdrawing nature of the chlorine atom and the nitrogen in the pyridine ring is expected to increase the acidity (lower the pKa) of the hydroxyl groups compared to a simple phenol.
Experimental Protocol 3: pKa Determination by Potentiometric Titration
This method involves the gradual addition of a titrant (a strong base) to a solution of the analyte while monitoring the pH.[9][10] The pKa is found at the midpoint of the buffer region on the resulting titration curve.[11][12]
Methodology:
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System Calibration: Calibrate a pH meter and electrode using at least three standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0) to ensure accurate pH readings.[9]
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Sample Preparation: Accurately weigh a sample of 5-Chloro-2,3-pyridinediol and dissolve it in a known volume of deionized water. A co-solvent like methanol or DMSO may be used if aqueous solubility is limited, though this will yield an apparent pKa (pKa*). Purge the solution with nitrogen to remove dissolved CO₂, which can interfere with the titration.[10]
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Titration: Place the solution in a jacketed beaker to maintain a constant temperature. Immerse the calibrated pH electrode and a magnetic stirrer. Titrate the solution by adding small, precise increments of a standardized strong base (e.g., 0.1 M NaOH).[9]
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Data Collection: Record the pH after each addition of titrant, allowing the reading to stabilize. Collect more data points near the equivalence points, where the pH changes most rapidly.
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Data Analysis: Plot the pH (y-axis) versus the volume of titrant added (x-axis). The equivalence point is the inflection point of the curve. The pKa is the pH value at the point where half the volume of titrant required to reach the first equivalence point has been added.[12] A second pKa may be determined from the second buffer region if it is observable.
Spectral Properties
A. Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy identifies functional groups within a molecule by measuring the absorption of infrared radiation.
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Expected Key Absorptions:
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O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹, characteristic of hydrogen-bonded hydroxyl groups.
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Aromatic C=C and C=N Stretches: Multiple sharp peaks in the 1400-1650 cm⁻¹ region.
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C-O Stretch: A strong band around 1200-1260 cm⁻¹.
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C-Cl Stretch: A band in the 600-800 cm⁻¹ region.
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Experimental Protocol 4: FTIR Analysis via KBr Pellet Method
This is a standard technique for analyzing solid samples.[13][14]
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Preparation: Gently grind 1-2 mg of dry 5-Chloro-2,3-pyridinediol into a fine powder using an agate mortar and pestle.[14] Add approximately 200 mg of spectroscopy-grade, dry potassium bromide (KBr) and mix thoroughly to ensure homogeneity.[13]
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Pellet Formation: Transfer the mixture to a die press and apply 8-10 tons of pressure to form a thin, transparent, or translucent pellet.[13][15] Cloudiness indicates insufficient grinding or moisture.
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Analysis: Place the pellet in the spectrometer's sample holder. Record a background spectrum of the empty sample chamber first, then record the sample spectrum from approximately 4000 to 400 cm⁻¹.
B. UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about conjugated electronic systems. Aromatic compounds like 5-Chloro-2,3-pyridinediol are expected to absorb UV light.
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Expected Absorption: Pyridine and its derivatives typically show strong π→π* transitions. One would expect one or more strong absorption bands (λmax) in the 200-300 nm range. The exact position and intensity will be influenced by the chloro and hydroxyl substituents.
Experimental Protocol 5: UV-Vis Spectrum Acquisition
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Solvent Selection: Choose a UV-transparent solvent in which the compound is soluble (e.g., water, ethanol, methanol). The solvent should not absorb in the region of interest (>200 nm).[16]
-
Sample Preparation: Prepare a dilute stock solution of 5-Chloro-2,3-pyridinediol of known concentration. The concentration should be adjusted so that the maximum absorbance falls between 0.1 and 1.0 absorbance units for optimal accuracy.[16]
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Analysis: Use a dual-beam spectrophotometer. Fill one cuvette with the pure solvent (the blank) and another with the sample solution.[17] Scan a range of wavelengths (e.g., 190-400 nm) and record the absorbance spectrum. The wavelength of maximum absorbance (λmax) should be reported.
Conclusion
The physical properties of 5-Chloro-2,3-pyridinediol—characterized by a high melting point with decomposition, good aqueous solubility, and distinct acidic nature—are consistent with its structure as a poly-substituted aromatic heterocycle. While foundational data exists, this guide emphasizes that a full, quantitative understanding requires rigorous experimental determination. The protocols detailed herein for DSC, quantitative solubility, potentiometric titration, and spectroscopic analysis provide a robust framework for researchers to generate the high-quality, reliable data essential for advancing drug discovery and chemical synthesis programs.
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